Cas no 121247-01-6 (3-Fluorophenylglyoxal hydrate)
3-Fluorophenylglyoxal hydrate structure
Product Name:3-Fluorophenylglyoxal hydrate
CAS No:121247-01-6
MF:C8H7FO3
MW:170.137786149979
MDL:MFCD06800769
CID:91520
PubChem ID:2783267
Update Time:2025-04-18
3-Fluorophenylglyoxal hydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluorophenylglyoxal hydrate
- 2-(3-fluorophenyl)-2-oxoacetaldehyde,hydrate
- Benzeneacetaldehyde,3-fluoro-a-oxo
- 3-FLUOROPHENYLGLYOXAL HYDRATE , DRY WT. BASIS
- 2-(3-Fluorophenyl)-2-oxoacetaldehyde hydrate
- 3-FLUOROPHENYLGLYOXAL HYDRATE, 98%, DRY WT. BASIS
- MFCD06800769
- 2-(3-fluorophenyl)-2-oxoacetaldehydehydrate
- 3-Fluoro-a-oxobenzeneacetaldehyde
- AB29976
- AKOS005254470
- 121247-01-6
- FT-0677415
- SCHEMBL8938135
- (3-Fluorophenyl)glyoxal
- F77932
- J-505788
- 2-(3-fluorophenyl)-2-oxoacetaldehyde;hydrate
- DTXSID70382547
- MS-20016
- 1049745-82-5
-
- MDL： MFCD06800769
- Inchi： 1S/C8H5FO2.H2O/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-5H;1H2
- InChI Key： VGFHAWFFIQFSRR-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(C=O)=O)=C1.O
- BRN： 3537863
Computed Properties
- Exact Mass: 170.03800
- Monoisotopic Mass: 170.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 35.1A^2
Experimental Properties
- Color/Form: White to pink solid
- Density: g/cm3
- Melting Point: 57-59°C
- Boiling Point: 213.4°Cat760mmHg
- Flash Point: 80°C
- PSA: 57.53000
- LogP: 0.31910
- Solubility: Soluble in water
3-Fluorophenylglyoxal hydrate Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Fluorophenylglyoxal hydrate Customs Data
- Customs Data：
United Statescustoms code:
2918303000Summary:
2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%
3-Fluorophenylglyoxal hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016075-500mg |
2-(3-Fluorophenyl)-2-oxoacetaldehyde |
121247-01-6 | 97% | 500mg |
502CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016075-1g |
2-(3-Fluorophenyl)-2-oxoacetaldehyde |
121247-01-6 | 97% | 1g |
779CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016075-5g |
2-(3-Fluorophenyl)-2-oxoacetaldehyde |
121247-01-6 | 97% | 5g |
2405CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-WZ234-200mg |
3-Fluorophenylglyoxal hydrate |
121247-01-6 | 97% | 200mg |
￥246.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-WZ234-1g |
3-Fluorophenylglyoxal hydrate |
121247-01-6 | 97% | 1g |
￥682.0 | 2022-02-28 | |
| Alichem | A019111584-25g |
2-(3-Fluorophenyl)-2-oxoacetaldehyde hydrate |
121247-01-6 | 95% | 25g |
$507.18 | 2023-09-04 | |
| Fluorochem | 035945-1g |
3-Fluorophenylglyoxal hydrate |
121247-01-6 | 97% | 1g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 035945-5g |
3-Fluorophenylglyoxal hydrate |
121247-01-6 | 97% | 5g |
￡140.00 | 2022-03-01 | |
| Fluorochem | 035945-10g |
3-Fluorophenylglyoxal hydrate |
121247-01-6 | 97% | 10g |
￡277.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016075-1g |
2-(3-Fluorophenyl)-2-oxoacetaldehyde |
121247-01-6 | 97% | 1g |
779.0CNY | 2021-07-05 |
3-Fluorophenylglyoxal hydrate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
121247-01-6 (3-Fluorophenylglyoxal hydrate) Related Products
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- 79784-34-2(2-(3,4-Difluorophenyl)-2-oxoacetaldehyde)
- 455-36-7(1-(3-fluorophenyl)ethan-1-one)
- 403-32-7(4-Fluoro-α-oxo-benzeneacetaldehyde)
- 70028-89-6(Ethanedione, bis(3-fluorophenyl)-)
- 3834-66-0(1-(4-Fluorophenyl)-2-phenylethane-1,2-dione)
- 347-90-0(2-(3-Fluorophenyl)acetophenone)
- 579-39-5(1,2-Bis(4-fluorophenyl)ethane-1,2-dione)
- 886497-73-0(3'-Fluoro-5'-methylacetophenone)
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